4-(3,3-Difluoropiperidin-1-yl)aniline

• IUPAC Name: 4-(3,3-difluoropiperidin-1-yl)aniline
• InChI: InChI=1S/C11H14F2N2/c12-11(13)6-1-7-15(8-11)10-4-2-9(14)3-5-10/h2-5H,1,6-8,14H2
• InChI Key: ZWZGOWOOBNARBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=C(C=C2)N)(F)F
• Molecular Formula: C11H14F2N2
• Molecular Weight: 212.24 g/mol
• CAS No.: 757186-18-8

Description

4-(3,3-Difluoropiperidin-1-yl)aniline is a useful research compound. Its molecular formula is C11H14F2N2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis and Applications

Electrochemical synthesis offers a pathway to novel polymers with potential applications in various fields, including renewable energy. For example, the electrochemical synthesis of a novel polymer based on a related aniline compound demonstrated its utility as a counter electrode in dye-sensitized solar cells, achieving an energy conversion efficiency significantly higher than that of traditional platinum electrodes (Shahhosseini et al., 2016).

Luminescent Materials for Electronics

Luminescent materials derived from aniline derivatives have been explored for their electroluminescence applications, presenting potential uses in organic light-emitting diodes (OLEDs). This includes the synthesis and characterization of complexes with enhanced luminescent properties, which could be applied in the development of OLED devices with improved performance (Vezzu et al., 2010).

Synthesis and Medicinal Chemistry Applications

The synthetic strategies toward compounds like 4-substituted 3,3-difluoropiperidines reveal their potential as building blocks in medicinal chemistry. Such compounds have been synthesized for applications including the development of fluorinated gamma-amino acids, indicating their relevance in drug discovery and development (Surmont et al., 2010).

Conducting Polymers for Electrochromic Applications

Research into conducting polymers incorporating aniline derivatives has shown promising applications in electrochromic devices. These materials exhibit outstanding optical contrasts, high coloration efficiencies, and fast switching speeds in the near-infrared region, making them suitable for various electrochromic applications (Li et al., 2017).

Novel Emitting Materials for Electroluminescence

Another study focused on the development of novel emitting amorphous materials incorporating aniline derivatives, demonstrating their potential as emitting materials for organic electroluminescent devices. These materials not only provide a basis for multicolor light emission, including white light but also serve as host materials for emissive dopants, facilitating color tuning and enhanced device performance (Doi et al., 2003).